Cas no 1784865-25-3 (3-fluoromethanesulfonylbenzoic acid)

• Product Name: 3-fluoromethanesulfonylbenzoic acid
• CAS No: 1784865-25-3
• MF: C₈H₇FO₄S
• MW: 218.202184915543
• MDL: MFCD28543638
• CID: 5407639
• PubChem ID: 69035181
• Update Time: 2025-11-01

3-fluoromethanesulfonylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-fluoromethanesulfonylbenzoic acid

• MDL： MFCD28543638
• Inchi： 1S/C8H7FO4S/c9-5-14(12,13)7-3-1-2-6(4-7)8(10)11/h1-4H,5H2,(H,10,11)
• InChI Key： KYHYTWVBMZEEHG-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC(S(CF)(=O)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 3-fluoromethanesulfonylbenzoic acid

Introduction to 3-fluoromethanesulfonylbenzoic acid (CAS No. 1784865-25-3)

3-fluoromethanesulfonylbenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1784865-25-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of benzoic acid derivatives, characterized by the presence of a methanesulfonyl group and a fluorine atom substituent on the benzene ring. The unique structural features of 3-fluoromethanesulfonylbenzoic acid make it a valuable intermediate in synthetic chemistry and a potential candidate for various applications in medicinal chemistry.

The methanesulfonyl group (-SO₂-CH₃) introduces a strong electron-withdrawing effect, which can influence the reactivity and electronic properties of the benzene ring. This characteristic is particularly useful in designing molecules with specific binding affinities and metabolic stability. Additionally, the fluorine atom at the para position relative to the methanesulfonyl group enhances the lipophilicity and metabolic resistance of the compound, making it an attractive scaffold for drug development.

In recent years, 3-fluoromethanesulfonylbenzoic acid has been extensively studied for its potential applications in the synthesis of active pharmaceutical ingredients (APIs). Its structural motif is found to be conducive in developing compounds with enhanced pharmacokinetic properties. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in inflammatory pathways, such as COX-2 and LOX-5. The fluorine substitution also aids in improving binding interactions with biological targets, thereby increasing the efficacy of drug candidates.

The compound’s utility extends beyond pharmaceuticals into materials science and agrochemicals. In materials science, 3-fluoromethanesulfonylbenzoic acid serves as a key intermediate in synthesizing liquid crystals and organic semiconductors due to its rigid aromatic structure and electron-withdrawing properties. These characteristics contribute to its role in enhancing the thermal stability and optical properties of materials used in electronic devices.

In agrochemical research, derivatives of 3-fluoromethanesulfonylbenzoic acid have been explored for their potential as herbicides and fungicides. The structural features of this compound allow for selective interaction with biological targets in plants, leading to effective pest control while minimizing environmental impact. The methanesulfonyl group’s ability to modulate enzyme activity makes it particularly useful in designing molecules that disrupt essential metabolic pathways in pests.

The synthesis of 3-fluoromethanesulfonylbenzoic acid typically involves multi-step organic reactions, starting from commercially available benzoic acid derivatives. Fluorination and sulfonylation reactions are commonly employed to introduce the fluorine atom and the methanesulfonyl group, respectively. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been utilized to achieve high yields and purity levels required for pharmaceutical applications.

Ongoing research continues to uncover new applications for 3-fluoromethanesulfonylbenzoic acid. Studies are focusing on its role in developing next-generation therapeutics targeting neurological disorders, where its ability to cross the blood-brain barrier is being leveraged. Additionally, investigations into its photophysical properties are exploring its potential use in optoelectronic devices.

The safety profile of 3-fluoromethanesulfonylbenzoic acid is another area of active interest. Extensive toxicological studies have been conducted to assess its acute and chronic effects on human health and the environment. These studies have shown that while the compound exhibits moderate toxicity at high concentrations, it is generally well-tolerated at therapeutic doses. Proper handling and disposal protocols are recommended to ensure safe usage.

The market for intermediates like 3-fluoromethanesulfonylbenzoic acid is expected to grow steadily due to increasing demand from pharmaceutical companies seeking novel drug candidates. The compound’s versatility and ease of functionalization make it a preferred choice for medicinal chemists engaged in hit-to-fit optimization campaigns.

In conclusion, 3-fluoromethanesulfonylbenzoic acid (CAS No. 1784865-25-3) is a multifaceted compound with significant potential across multiple industries. Its unique structural features enable diverse applications ranging from drug development to advanced materials science. As research continues to uncover new uses for this compound, its importance in modern chemistry is set to increase further.